Cas no 161389-24-8 (L-Lyxonamide,4-[[2-[[[(1H-benzimidazol-2-ylmethyl)methylamino]carbonyl]amino]-3-methyl-1-oxobutyl]amino]-2,4,5-trideoxy-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI))

• Product Name: L-Lyxonamide,4-[[2-[[[(1H-benzimidazol-2-ylmethyl)methylamino]carbonyl]amino]-3-methyl-1-oxobutyl]amino]-2,4,5-trideoxy-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI)
• CAS No: 161389-24-8
• MF: C₄₅H₅₆N₈O₅
• MW: 788.97675037384
• CID: 169216
• PubChem ID: 460231
• Update Time: 2025-04-19

L-Lyxonamide,4-[[2-[[[(1H-benzimidazol-2-ylmethyl)methylamino]carbonyl]amino]-3-methyl-1-oxobutyl]amino]-2,4,5-trideoxy-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lyxonamide,4-[[2-[[[(1H-benzimidazol-2-ylmethyl)methylamino]carbonyl]amino]-3-methyl-1-oxobutyl]amino]-2,4,5-trideoxy-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI)
• (2R,3R,4S)-4-[[(2S)-2-[[1H-benzimidazol-2-ylmethyl(methyl)carbamoyl]amino]-3-methylbutanoyl]amino]-2-(benzylamino)-N-[1-(benzylamino)-3-methyl-1-oxobutan-2-yl]-3-hydroxy-5-phenylpentanamide
• L-Lyxonamide,4-[[2-[[[(1H-benzimidazol-2-ylmethyl)methylamino]carbonyl]amino]-3-methyl-1-oxobutyl]amino]-2,4,5-trideoxy-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)a
• (2R,3R,4S)-N-(2-(Benzylamino)-4-(((N-(((2-benzimidazolyl)methyl)methylamino)carbonyl)valyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide
• (2R,3R,4S)-N-[2-(Benzylamino)-4-[[[N-[[(2-benzimidazolyl)methyl]methylamino]carbonyl]valyl]amino]-3-hydroxy-5-phenylpentanoyl]valine benzylamide
• 161389-24-8
• (2R,3R,4S)-4-[[(2S)-2-[[1H-benzimidazol-2-ylmethyl(methyl)carbamoyl]amino]-3-methyl-butanoyl]amino]-2-(benzylamino)-N-[1-(benzylcarbamoyl)-2-methyl-propyl]-3-hydroxy-5-phenyl-pentanamide

• Inchi： 1S/C45H56N8O5/c1-29(2)38(42(55)47-27-33-21-13-8-14-22-33)51-44(57)40(46-26-32-19-11-7-12-20-32)41(54)36(25-31-17-9-6-10-18-31)50-43(56)39(30(3)4)52-45(58)53(5)28-37-48-34-23-15-16-24-35(34)49-37/h6-24,29-30,36,38-41,46,54H,25-28H2,1-5H3,(H,47,55)(H,48,49)(H,50,56)(H,51,57)(H,52,58)/t36-,38?,39-,40+,41+/m0/s1
• InChI Key： BZKSWCPXTIIOKX-RFZDPFFRSA-N
• SMILES： O[C@@H]([C@H](C(NC(C(NCC1C=CC=CC=1)=O)C(C)C)=O)NCC1C=CC=CC=1)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)C)NC(N(C)CC1=NC2C=CC=CC=2N1)=O)=O

Computed Properties

• Exact Mass: 788.43736692g/mol
• Monoisotopic Mass: 788.43736692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 58
• Rotatable Bond Count: 19
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 181Ų